Cas no 1310918-28-5 (3-Bromo-5-fluoro-4-nitrobenzonitrile)

• Product Name: 3-Bromo-5-fluoro-4-nitrobenzonitrile
• CAS No: 1310918-28-5
• MF: C₇H₂BrFN₂O₂
• MW: 245.005383968353
• MDL: MFCD26743737
• CID: 1089145
• PubChem ID: 71116470
• Update Time: 2025-04-20

3-Bromo-5-fluoro-4-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-fluoro-4-nitrobenzonitrile
• DB-165603
• MFCD26743737
• C7H2BrFN2O2
• AKOS022174248
• FD10685
• Benzonitrile, 3-bromo-5-fluoro-4-nitro-
• ZOGQMWGDGUPZQZ-UHFFFAOYSA-N
• SCHEMBL14247533
• AS-63957
• 1310918-28-5
• DTXSID40744153
• CS-0157756

• MDL： MFCD26743737
• Inchi： 1S/C7H2BrFN2O2/c8-5-1-4(3-10)2-6(9)7(5)11(12)13/h1-2H
• InChI Key： ZOGQMWGDGUPZQZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C=C(C=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 243.92837g/mol
• Monoisotopic Mass: 243.92837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69.6Ų